![molecular formula C13H16BClF2O3 B6227919 2-[4-chloro-3-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1310949-73-5](/img/no-structure.png)
2-[4-chloro-3-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
2-[4-chloro-3-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C13H16BClF2O3 and its molecular weight is 304.5. The purity is usually 95.
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Scientific Research Applications
Environmental Impact and Degradation of Synthetic Compounds
- Research on the environmental occurrence, toxicity, and degradation pathways of synthetic compounds like triclosan (TCS) indicates how similar compounds might behave in natural and engineered ecosystems. The degradation products of TCS, which include various chlorinated phenols and dibenzodioxins, illustrate potential environmental and health risks associated with synthetic organohalides (Bedoux et al., 2012).
Polymer Science and Material Applications
- Studies on di- and tetraphenylsilyl-containing polymers showcase the development of materials for electronics, microelectronics, and membrane technology. This area of research highlights the importance of chemical modifications and the incorporation of specific functional groups to enhance material properties for specific applications (Brumǎ et al., 2004).
Pharmacological Effects of Phenolic Compounds
- Chlorogenic Acid (CGA) has been studied extensively for its broad pharmacological effects, including antioxidant, antibacterial, and neuroprotective activities. Research in this domain underscores the potential health benefits of phenolic compounds and their mechanisms of action, which could be relevant for compounds with similar functional groups or biological activity profiles (Naveed et al., 2018).
Degradation of Polyfluoroalkyl Chemicals
- The microbial degradation of polyfluoroalkyl chemicals is critical for understanding the environmental fate of persistent organic pollutants. Studies in this area offer insights into the biodegradability, defluorination potential, and environmental impacts of fluorinated compounds, which could inform research on similar fluorinated structures (Liu & Mejia Avendaño, 2013).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-chloro-3-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 4-chloro-3-(difluoromethoxy)phenylboronic acid with 2,2,4,4-tetramethyl-1,3-dioxolane-5-carboxylic acid chloride in the presence of a base to form the intermediate, which is then treated with boron trifluoride etherate to yield the final product.", "Starting Materials": [ "4-chloro-3-(difluoromethoxy)phenylboronic acid", "2,2,4,4-tetramethyl-1,3-dioxolane-5-carboxylic acid chloride", "Base", "Boron trifluoride etherate" ], "Reaction": [ "Step 1: 4-chloro-3-(difluoromethoxy)phenylboronic acid is reacted with 2,2,4,4-tetramethyl-1,3-dioxolane-5-carboxylic acid chloride in the presence of a base to form the intermediate.", "Step 2: The intermediate is then treated with boron trifluoride etherate to yield the final product." ] } | |
CAS No. |
1310949-73-5 |
Molecular Formula |
C13H16BClF2O3 |
Molecular Weight |
304.5 |
Purity |
95 |
Origin of Product |
United States |
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